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Compound of Interest

Compound Name: Amino-PEG2-C2-acid

Cat. No.: B1664898 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Amino-PEG2-C2-acid. Adherence to these

procedures is essential for ensuring a safe laboratory environment and proper handling of this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Amino-PEG2-C2-acid is classified with several hazards that necessitate specific precautions.

[1] The primary routes of exposure and associated hazards are detailed in the table below,

along with the required personal protective equipment.
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Hazard
Classification

GHS Code Potential Effect
Required Personal
Protective
Equipment (PPE)

Acute Toxicity, Oral

(Category 4)
H302

Harmful if swallowed.

[1]

Standard laboratory

attire (lab coat,

closed-toe shoes). Do

not eat, drink, or

smoke in the handling

area.[1]

Skin

Corrosion/Irritation

(Category 2)

H315
Causes skin irritation.

[1]

Chemical-resistant

gloves (e.g., nitrile).[2]

A lab coat must be

worn.[3]

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319
Causes serious eye

irritation.[1]

Safety glasses with

side shields or safety

goggles.[2]

Specific Target Organ

Toxicity, Single

Exposure (Category

3)

H335
May cause respiratory

irritation.[1]

Use only in a well-

ventilated area or in a

chemical fume hood.

[1] Avoid breathing

dust/fume/gas/mist/va

pors/spray.[1]

Note: Always consult the specific Safety Data Sheet (SDS) for the most detailed and up-to-date

information.

Operational and Handling Procedures
Proper handling procedures are critical to minimize exposure and ensure the integrity of the

compound.

Engineering Controls:

Work in a well-ventilated laboratory. For procedures that may generate dust or aerosols, a

chemical fume hood is required.[1]
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Ensure safety showers and eyewash stations are readily accessible.[4]

Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by removing any unnecessary items and ensuring a clean surface.

Weighing and Transfer: If working with the solid form, handle it in a way that minimizes dust

generation.[5] Use appropriate tools for transfer (e.g., spatula).

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Post-Handling: Wash hands thoroughly after handling the compound, even if gloves were

worn.[1]

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

The recommended storage temperature is 4°C. For stock solutions, storage at -20°C for up

to one month or -80°C for up to six months is advised.[6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Disposal:

Dispose of waste in accordance with federal, state, and local environmental control

regulations.[5]

Contaminated packaging should also be disposed of as chemical waste.[5]

Do not allow the product to enter drains.[5]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard workflow for safely handling Amino-PEG2-C2-
acid in a laboratory setting.

Preparation

Don PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area
(Fume Hood)

Handling

Weigh Compound
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Cleanup & Disposal
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Wash Hands
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Click to download full resolution via product page

Caption: Workflow for handling Amino-PEG2-C2-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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